4-{[3-(2-phenylethyl)-1-piperidinyl]carbonyl}pyridine

• IUPAC Name: [3-(2-phenylethyl)piperidin-1-yl]-pyridin-4-ylmethanone
• InChI: InChI=1S/C19H22N2O/c22-19(18-10-12-20-13-11-18)21-14-4-7-17(15-21)9-8-16-5-2-1-3-6-16/h1-3,5-6,10-13,17H,4,7-9,14-15H2
• InChI Key: YBYJUUNJQGOJEZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)C2=CC=NC=C2)CCC3=CC=CC=C3
• Molecular Formula: C19H22N2O
• Molecular Weight: 294.4 g/mol

Description

4-{[3-(2-phenylethyl)-1-piperidinyl]carbonyl}pyridine, also known as PACAP-27, is a neuropeptide that plays a crucial role in the regulation of various physiological processes. This peptide is involved in several biological functions, including the regulation of neurotransmitter release, neuroprotection, and modulation of the immune system.

Mechanism of Action

4-{[3-(2-phenylethyl)-1-piperidinyl]carbonyl}pyridine exerts its effects by binding to specific receptors, including PAC1, VPAC1, and VPAC2 receptors. Upon binding, these receptors activate intracellular signaling pathways, leading to the modulation of various physiological processes. The exact mechanism of action of 4-{[3-(2-phenylethyl)-1-piperidinyl]carbonyl}pyridine is still not fully understood, and further research is needed to elucidate its signaling pathways.
Biochemical and Physiological Effects:
4-{[3-(2-phenylethyl)-1-piperidinyl]carbonyl}pyridine has several biochemical and physiological effects, including the modulation of neurotransmitter release, neuroprotection, and immunomodulation. It has also been shown to regulate the secretion of various hormones, including growth hormone, prolactin, and insulin. 4-{[3-(2-phenylethyl)-1-piperidinyl]carbonyl}pyridine has been shown to have anti-inflammatory effects and has been studied as a potential therapeutic agent for autoimmune diseases such as multiple sclerosis.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-{[3-(2-phenylethyl)-1-piperidinyl]carbonyl}pyridine in lab experiments is its specificity for PAC1, VPAC1, and VPAC2 receptors, which allows for the selective modulation of specific physiological processes. However, one of the limitations of using 4-{[3-(2-phenylethyl)-1-piperidinyl]carbonyl}pyridine in lab experiments is its susceptibility to degradation by peptidases, which can limit its effectiveness.

Future Directions

There are several future directions for the study of 4-{[3-(2-phenylethyl)-1-piperidinyl]carbonyl}pyridine, including the further elucidation of its signaling pathways, the development of more stable analogs, and the study of its potential therapeutic applications in various diseases. 4-{[3-(2-phenylethyl)-1-piperidinyl]carbonyl}pyridine has shown promise as a potential therapeutic agent for neurodegenerative diseases, autoimmune diseases, and cancer, and further research is needed to fully understand its potential applications. Additionally, the study of 4-{[3-(2-phenylethyl)-1-piperidinyl]carbonyl}pyridine in combination with other therapeutic agents may provide new avenues for the treatment of various diseases.
Conclusion:
In conclusion, 4-{[3-(2-phenylethyl)-1-piperidinyl]carbonyl}pyridine is a neuropeptide that plays a crucial role in the regulation of various physiological processes. Its role in the regulation of neurotransmitter release, neuroprotection, and modulation of the immune system has been extensively studied, and it has shown promise as a potential therapeutic agent for various diseases. Further research is needed to fully understand its mechanism of action and potential therapeutic applications.

Synthesis Methods

The synthesis of 4-{[3-(2-phenylethyl)-1-piperidinyl]carbonyl}pyridine involves the solid-phase peptide synthesis method. This method involves the sequential addition of amino acids to a growing peptide chain, which is attached to a solid support. The synthesis is carried out using a combination of automated and manual techniques, and the final product is purified using high-performance liquid chromatography.

Scientific Research Applications

4-{[3-(2-phenylethyl)-1-piperidinyl]carbonyl}pyridine has been extensively studied in various scientific research fields, including neuroscience, immunology, and endocrinology. Its role in the regulation of neurotransmitter release has been studied in detail, and it has been shown to modulate the release of several neurotransmitters, including dopamine, acetylcholine, and glutamate. 4-{[3-(2-phenylethyl)-1-piperidinyl]carbonyl}pyridine has also been shown to have neuroprotective effects and has been studied as a potential therapeutic agent for neurodegenerative diseases such as Parkinson's and Alzheimer's disease.